molecular formula ZnSO4. 7H2O<br>ZnSO4<br>O4SZn B152265 Zinc sulfate CAS No. 7733-02-0

Zinc sulfate

Cat. No. B152265
CAS RN: 7733-02-0
M. Wt: 163.5 g/mol
InChI Key: NWONKYPBYAMBJT-UHFFFAOYSA-L
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Description

Palliative Effects of Zinc Sulfate

Zinc sulfate has been studied for its protective role against various toxic effects in aquatic organisms. In a study involving Nile tilapia, zinc sulfate was found to mitigate the immunosuppressive, hepatotoxic, and nephrotoxic impacts of nonylphenol, a widespread environmental contaminant. The addition of zinc sulfate to water significantly improved several physiological and biochemical parameters affected by nonylphenol, suggesting its potential as a therapeutic agent in environmental toxicology .

Synthesis of Zinc Sulfide Thin Films

The synthesis of zinc sulfide (ZnS) thin films has been achieved through a low-temperature chemical spray pyrolysis method. Using zinc chloride and thioacetamide as precursors, highly crystalline wurtzite ZnS films were produced. The study highlights the importance of the precursor's molecular structure in achieving crystallinity at lower temperatures and discusses the films' potential applications in photodetectors due to their response to specific light wavelengths .

Mineralogical Changes in Zinc Sulfide Roasting

The roasting of zinc sulfide concentrates leads to significant mineralogical transformations. The process involves the diffusion of sulfur and the conversion of zinc and iron into their respective oxides. The study provides insights into the formation of various compounds, such as ZnFe2O4 and Zn2SiO4, during roasting and the conditions that can lead to defluidization, a challenge in the roasting process .

Zinc (Oxy)hydroxide Composites

Research on zinc (oxy)hydroxide composites with graphite oxide and graphene has demonstrated enhanced adsorption and oxidation of hydrogen sulfide under visible light. The study explores the role of the composite's structure and the chemical bonds in facilitating electron transfer, which is crucial for the activation of oxygen and the subsequent formation of sulfur compounds on the material's surface .

Role of Zinc Sulfate in Sulfide Flotation

Zinc sulfate is recognized for its selective depressant action in the flotation of sulfide minerals. It has been observed to not only make the mineral surface hydrophilic but also to induce coagulation of fine mineral particles, thereby reducing mechanical entrainment during flotation. This dual functionality enhances the selectivity of zinc sulfate in mineral processing .

Catalytic Applications of Sulfated Zinc Ferrite

Nanosized sulfated zinc ferrite has been synthesized and applied as a catalyst in the synthesis of nopol and other fine chemicals. The study discusses the enhancement of Lewis acidic sites upon sulfation and investigates the influence of various reaction parameters on the catalytic activity. The catalyst's reusability and its potential for other acid-catalyzed reactions are also highlighted .

Depression Mechanism of Zinc Sulfate on Talc

The depression mechanism of zinc sulfate on talc in chalcopyrite flotation has been studied. The research indicates that zinc sulfate can selectively depress talc flotation at specific pH levels by forming a hydrophilic precipitate of zinc hydroxide on the talc surface. The study provides a detailed analysis of the interactions between zinc sulfate and talc, contributing to the understanding of selective mineral depression .

Zinc(II) Complexes and Sulfate Binding

The binding of sulfate in zinc(II) complexes has been investigated through the synthesis of two different zinc(II) complexes with a urea-functionalized pyridyl ligand. The study reveals the coordination modes of sulfate ions and the formation of hydrogen-bonded structures, which are significant for understanding the interactions in zinc(II) complexes .

Thermal Stability of Zinc Sulfate Complexes

The thermal stability and crystal structure of bis(1,2-ethanediol)zinc sulfate have been examined. The study provides insights into the chelation of zinc ions by ethylene glycol molecules and the formation of polymer chains through sulfate ions. The hydrogen-bonding network and the thermal behavior of the complex are discussed, contributing to the knowledge of zinc sulfate coordination chemistry .

Crystal Structure of Zinc(II) Sulfate Tetrahydrate

The crystal structure of zinc(II) sulfate tetrahydrate has been determined, revealing a centrosymmetric dimeric arrangement with a distorted octahedral geometry around the zinc(II) center. The study discusses the strong hydrogen bonding that links the dimers into a three-dimensional network, which is important for understanding the solid-state properties of zinc sulfate hydrates .

Scientific Research Applications

1. Zinc Sulfate in Cancer Therapy
Zinc sulfate has been explored in the context of cancer therapies. It was studied for its role in managing dysgeusia, a taste disorder induced by cancer treatments. However, the prophylactic use of zinc sulfate showed limited benefits in preventing dysgeusia (Hovan et al., 2010). Additionally, zinc sulfate's role in the prevention and treatment of chemotherapy-induced oral mucositis has been debated. A meta-analysis indicated that oral zinc sulfate did not significantly decrease the incidence or severity of oral mucositis in cancer patients (Tian et al., 2018; Shuai et al., 2019).

2. Zinc Sulfate in Wound Healing
Oral zinc sulfate's effectiveness in promoting the healing of chronic leg ulcers was investigated. However, no significant benefit was found, and further research is needed to assess its potential in patients with low serum zinc levels (Wilkinson & Hawke, 1998).

3. Zinc Sulfate in Diarrheal Diseases
Zinc sulfate supplementation has been shown to be beneficial in reducing the duration and severity of both acute and persistent diarrhea. This therapeutic benefit is especially significant in developing countries, where zinc deficiency is common. WHO/UNICEF recommends zinc supplementation for children with acute diarrhea (Lukacik et al., 2008; Scrimgeour & Lukaski, 2008; Bhutta et al., 1999; Bhutta et al., 2000).

4. Zinc Sulfate in Cardiovascular Health
High-dose zinc sulfate has been reviewed for its effects on arteriosclerosis-induced angina pectoris. Zinc's antioxidative action can prevent oxidation of LDL cholesterol, a critical mechanism of arteriosclerosis. Some studies have shown benefits in patients with severe symptomatic, inoperable atherosclerotic disease (Eby & Halcomb, 2006).

5. Zinc Sulfate in COVID-19 Therapy
Zinc sulfate has been assessed as a complementary treatment for COVID-19, with findings suggesting it may shorten the duration of olfactory dysfunction (loss of smell) in patients. However, more rigorous, well-designed RCTs are warranted for further investigation (Feng et al., 2021).

6. Zinc Sulfate in Appetite Stimulation
Zinc has been studied for its role as an appetite stimulator, especially in conditions like cachexia and sarcopenia. Orally administered zinc can stimulate food intake through orexigenic peptides coupled to the afferent vagus nerve (Suzuki et al., 2011).

7. Zinc Sulfate in Nanomedical Applications
Zinc oxide nanoparticles, including zinc sulfate, have been investigated for their potential in selective destruction of tumor cells and drug delivery applications. The inherent toxicity and selectivity of ZnO nanoparticles against cancer are promising, yet further research is needed (Rasmussen et al., 2010).

Safety And Hazards

Breathing in zinc sulfate can irritate the respiratory tract, cause nausea, vomiting, stomach ache, dizziness, depression, metallic taste in the mouth, and death. Exposure by skin contact can damage the skin leading to ulcers, blisters and scarring. Zinc sulfate can cause severe eye irritation, resulting in redness and pain .

properties

IUPAC Name

zinc;sulfate
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InChI

InChI=1S/H2O4S.Zn/c1-5(2,3)4;/h(H2,1,2,3,4);/q;+2/p-2
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InChI Key

NWONKYPBYAMBJT-UHFFFAOYSA-L
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Canonical SMILES

[O-]S(=O)(=O)[O-].[Zn+2]
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Molecular Formula

ZnSO4, O4SZn
Record name ZINC SULFATE
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Related CAS

7446-20-0 (heptahydrate), 23713-49-7 (Parent)
Record name Zinc Sulfate [USP]
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DSSTOX Substance ID

DTXSID2040315
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Molecular Weight

161.4 g/mol
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Physical Description

Anhydrous zinc sulfate is a colorless crystalline solid. Zinc sulfate is also obtained as a hexahydrate, ZnSO4.6H2O, and as a heptahydrate ZnSO4.7H2O. All forms are soluble in water. All are noncombustible. The primary hazard is the threat posed to the environment. Immediate steps should be taken to limit its spread to the environment. It is used in the production of rayon, as a feed supplement, and as a fertilizer ingredient., Colorless crystals. [HSDB], COLOURLESS HYGROSCOPIC CRYSTALS.
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Solubility

Solubility: 54.480 lb/100 lb water /Heptahydrate/, 57.7 g/100 g water at 25 °C, In water solubility, 101 g/100 g water at 70 °C, Solubility in water, g/100ml at 20 °C: 22 (good)
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Density

1.96 at 68 °F (USCG, 1999) - Denser than water; will sink, 3.8 g/cu cm, 3.8 g/cm³
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Mechanism of Action

Zinc inhibits cAMP-induced, chloride-dependent fluid secretion by inhibiting basolateral potassium (K) channels, in in-vitro studies with rat ileum. This study has also shown the specificity of Zn to cAMP-activated K channels, because zinc did not block the calcium (Ca)-mediated K channels. As this study was not performed in Zn-deficient animals, it provides evidence that Zn is probably effective in the absence of Zn deficiency. Zinc also improves the absorption of water and electrolytes, improves regeneration of the intestinal epithelium, increases the levels of brush border enzymes, and enhances the immune response, allowing for a better clearance of the pathogens.
Record name Zinc sulfate
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Product Name

Zinc Sulfate

Color/Form

Colorless, orthorhombic crystals

CAS RN

7733-02-0
Record name ZINC SULFATE
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Melting Point

212 °F (USCG, 1999), 680 °C (decomposes)
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Synthesis routes and methods I

Procedure details

The present invention comprises the use of ammonium zinc sulfate hydrate to selectively recover ammonia from an aqueous solution in a solid crystalline form. The water and ammonia may then be recovered by heating the crystals and recovering the water and ammonia in the off gases. This process would then leave behind zinc sulfate and sulfuric acid, which can be resolubilized and recycled.
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Synthesis routes and methods II

Procedure details

A more preferred process for the direct reduction of ammonia from a waste stream includes reacting an aqueous ammonia stream with a zinc sulfate and sulfuric acid solution to produce a spent regeneration solution of zinc sulfate and ammonium sulfate and treating such solution to cause crystallization of zinc ammonium sulfate hydrate. Preferably, the crystallization is caused by concentrating the stream by removing water. Typically this is accomplished by evaporation by conventional heating, vacuum or a combination of the two. The crystallization may also be caused by reducing the temperature of the zinc sulfate/ammonium sulfate solution or by a combination of concentration and cooling.
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Synthesis routes and methods III

Procedure details

The mill base is prepared by milling a mixture of Sulphur (30%), Zinc sulphate monohydrate (50%) and Magnesium sulphate monohydrate (10%) Naphthalene sulfonate condensate (Tammol DN) (4%) Lignin sulfonate (Reax 100) (5%), and Napthalene sulfonate (1%) and the mixture is spray granulated as in Example 1 to get water dispersible granules of Sulphur 30%+Zinc Sulphate 50%+Magnesium sulphate 10%.
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Retrosynthesis Analysis

AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.

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Min. plausibility 0.01
Model Template_relevance
Template Set Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis
Top-N result to add to graph 6

Feasible Synthetic Routes

Reactant of Route 1
Zinc sulfate
Reactant of Route 2
Zinc sulfate
Reactant of Route 3
Zinc sulfate
Reactant of Route 4
Zinc sulfate
Reactant of Route 5
Zinc sulfate
Reactant of Route 6
Zinc sulfate

Citations

For This Compound
97,500
Citations
HM Edwards III, DH Baker - Journal of Animal Science, 1999 - academic.oup.com
… Using AG zinc sulfate heptahydrate as the standard, our bioassays herein were designed to establish Zn RBV estimates for several Zn-containing compounds (Table 1). …
Number of citations: 107 academic.oup.com
A Pecoud, P Donzel, JL Schelling - Clinical Pharmacology & …, 1975 - Wiley Online Library
… In a preliminary study,15 we found much lower zine serum levels after administration of 220 mg zinc sulfate with, or even 45 min after, a breakfast than in the fasting state. In the present …
Number of citations: 212 ascpt.onlinelibrary.wiley.com
KJ Wedekind, AE Hortin, DH Baker - Journal of animal science, 1992 - academic.oup.com
… bioavailable zinc than feed-grade zinc sulfate or zinc oxide, regardless of the diet employed. The greater bioefficacy of zinc methionine relative to zinc sulfate in diets containing phytate …
Number of citations: 713 academic.oup.com
CD Tran, LV Miller, NF Krebs, S Lei… - The American journal …, 2004 - academic.oup.com
… Aqueous zinc sulfate labeled with 70 Zn or 68 Zn was orally administered in the postabsorptive state on days 1 and 6, respectively; intravenous 67 Zn was administered 1 h after the first …
Number of citations: 86 academic.oup.com
WJ Pories, JH Henzel, CG Rob, WH Strain - Annals of Surgery, 1967 - ncbi.nlm.nih.gov
… were given daily dosages of zinc sulfate in addition to their usual diets ad lib. The -med ted patients w.re supplemented with asules containing 220 mg. of zinc sulfate USP (ZnSO4 7110…
Number of citations: 259 www.ncbi.nlm.nih.gov
M Bilici, F Yıldırım, S Kandil, M Bekaroğlu… - Progress in neuro …, 2004 - Elsevier
… Therefore, to assess the efficacy of zinc sulfate we conducted … 12 weeks of double-blind treatment with zinc sulfate (n=202) (150 … scores between the zinc sulfate and the placebo groups. …
Number of citations: 316 www.sciencedirect.com
WY Wong, HMWM Merkus, CMG Thomas… - Fertility and sterility, 2002 - Elsevier
… and placebo, zinc sulfate and placebo, zinc sulfate and folic acid, and two placebos. Folic acid was given at a daily dose of 5 mg, and zinc sulfate was given at a daily dose of 66 mg. …
Number of citations: 557 www.sciencedirect.com
DL de Romaña, B Lönnerdal… - The American journal of …, 2003 - academic.oup.com
… in aqueous solution, with zinc sulfate and zinc chloride being … Of the GRAS zinc salts, zinc sulfate and zinc oxide are the best … stable than is zinc sulfate, but zinc sulfate may be better …
Number of citations: 86 academic.oup.com
J Schölmerich, A Freudemann, E Köttgen… - … American journal of …, 1987 - academic.oup.com
… So far it has been shown that the absorption of zinc sulfate is … with that of zinc sulfate. This paper describes the studies in … and zinc sulfate was statistically significant at all time points …
Number of citations: 93 academic.oup.com
S Lin, X Lin, Y Yang, F Li, L Luo - Aquaculture, 2013 - Elsevier
… study, zinc sulfate reduced the hemocyte quantity, and decreased the values of some immune parameters tested. This could result in lower survival rate of the shrimps fed zinc sulfate. …
Number of citations: 114 www.sciencedirect.com

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